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Compound of Interest

Compound Name: 5-Formylsalicylic acid

Cat. No.: B1198217 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 5-Formylsalicylic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure safety and compliance with

standard laboratory practices.

Safety and Hazard Information
Proper disposal begins with a clear understanding of the hazards involved. 5-Formylsalicylic
acid is classified as an irritant and requires careful handling.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation,

Category 2
ngcontent-ng-c4139270029="" class="ng-star-inserted"> alt textWarning

H315: Causes skin

irritation[1]

Serious Eye Irritation,

Category 2
ngcontent-ng-c4139270029="" class="ng-star-inserted"> alt textWarning

H319: Causes serious

eye irritation[1]

Acute Toxicity, Oral

(Potential)
ngcontent-ng-c4139270029="" class="ng-star-inserted"> alt textWarning

H302: Harmful if

swallowed[2]

Specific target organ

toxicity — single

exposure, Category 3

alt text Warning
May cause respiratory

irritation
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Personal Protective Equipment (PPE)
Before handling 5-Formylsalicylic acid for disposal, it is mandatory to wear appropriate

Personal Protective Equipment (PPE) to minimize exposure.

Protection Type Recommended Equipment

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[3]

Hand Protection Use suitable chemical-resistant gloves.[3]

Skin and Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.[4][3]

Respiratory Protection
For operations that may generate dust, use a

type N95 (US) or equivalent respirator.

Detailed Disposal Protocol
The disposal of 5-Formylsalicylic acid and its contaminated materials must be managed as

hazardous waste. Adherence to the following step-by-step methodology is critical for safety and

regulatory compliance.

Step 1: Waste Characterization and Segregation
Identify as Hazardous Waste: Treat all unused 5-Formylsalicylic acid, contaminated

materials (e.g., gloves, wipes, weighing paper), and spill cleanup materials as hazardous

chemical waste.[3]

Segregate Waste: Do not mix 5-Formylsalicylic acid waste with other waste streams. As an

organic acid, it should be kept separate from bases, oxidizing agents, and other incompatible

chemicals.[3] Store solid and liquid waste in separate, designated containers.[3]

Step 2: Containment and Labeling
Use Compatible Containers: Collect waste in a container made of compatible material that

can be securely sealed.[5] Empty containers that originally held the product can be reused for

the same waste material.[5]
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Proper Labeling: The container must be clearly and accurately labeled as "Hazardous

Waste."[3] The label must include:

The full chemical name: "5-Formylsalicylic Acid"[3]

The associated hazards (e.g., "Irritant")

The date when waste was first added to the container.

Keep Containers Closed: Waste containers must be kept tightly closed at all times, except

when actively adding waste.[3][5]

Step 3: Storage
Designated Storage Area: Store the sealed waste container in a designated, well-ventilated

satellite accumulation area.[4][3] This area should be at or near the point of waste generation.

[3]

Safe Storage Conditions: Store the container in a dry, cool place away from sources of

ignition.[4]

Step 4: Final Disposal
Professional Disposal Service: Arrange for the collection and disposal of the hazardous waste

through a licensed professional waste disposal service or your institution's Environmental

Health and Safety (EH&S) department.[1][3][6]

Regulatory Compliance: Ensure that the disposal method complies with all applicable local,

state, and federal regulations.[4][1] Do not dispose of 5-Formylsalicylic acid down the drain

or in regular trash.[4][3]

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[4][3]

Ventilate: Ensure the area is adequately ventilated.[4]
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Containment:

Avoid dust formation.[4] For solid spills, carefully sweep up the material.[6] Dampening the

material with water can help prevent it from becoming airborne.[3]

Collect the spilled material and any contaminated cleanup items (e.g., absorbent pads,

towels) and place them into a suitable, labeled container for disposal.[4][3]

Decontamination: Thoroughly wash the spill area with soap and water after the material has

been collected.[3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 5-
Formylsalicylic acid.
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Caption: Workflow for the safe disposal of 5-Formylsalicylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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